Cas no 825607-30-5 (1-4-(4-chlorobenzenesulfonyl)piperazine-1-carbonylazepane)

• Product Name: 1-4-(4-chlorobenzenesulfonyl)piperazine-1-carbonylazepane
• CAS No: 825607-30-5
• MF: C₁₇H₂₄ClN₃O₃S
• MW: 385.908761978149
• CID: 5436240
• Update Time: 2025-06-26

1-4-(4-chlorobenzenesulfonyl)piperazine-1-carbonylazepane Chemical and Physical Properties

Names and Identifiers

• 1-({4-[(4-chlorophenyl)sulfonyl]-1-piperazinyl}carbonyl)azepane
• 1-4-(4-chlorobenzenesulfonyl)piperazine-1-carbonylazepane

• Inchi： 1S/C17H24ClN3O3S/c18-15-5-7-16(8-6-15)25(23,24)21-13-11-20(12-14-21)17(22)19-9-3-1-2-4-10-19/h5-8H,1-4,9-14H2
• InChI Key： CABCZNVDJVJLRN-UHFFFAOYSA-N
• SMILES： N1(C(N2CCN(S(C3=CC=C(Cl)C=C3)(=O)=O)CC2)=O)CCCCCC1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on 1-4-(4-chlorobenzenesulfonyl)piperazine-1-carbonylazepane

Comprehensive Overview of 1-4-(4-chlorobenzenesulfonyl)piperazine-1-carbonylazepane (CAS No. 825607-30-5)

The compound 1-4-(4-chlorobenzenesulfonyl)piperazine-1-carbonylazepane (CAS No. 825607-30-5) is a highly specialized chemical entity that has garnered significant attention in pharmaceutical and biochemical research. This molecule, characterized by its unique piperazine and azepane backbone, is often explored for its potential applications in drug discovery and development. Researchers are particularly interested in its structural versatility, which allows for modifications to enhance bioavailability and target specificity.

In recent years, the demand for novel sulfonyl-containing compounds has surged, driven by their role in modulating enzyme activity and receptor interactions. The presence of a 4-chlorobenzenesulfonyl group in this compound makes it a candidate for studying kinase inhibitors and G-protein-coupled receptors (GPCRs), which are hot topics in modern pharmacology. With the rise of personalized medicine, molecules like 1-4-(4-chlorobenzenesulfonyl)piperazine-1-carbonylazepane are being scrutinized for their potential to address unmet medical needs.

From a synthetic chemistry perspective, the carbonylazepane moiety in this compound offers a robust platform for further derivatization. This flexibility aligns with the growing trend of fragment-based drug design (FBDD), where small molecular fragments are optimized to improve binding affinity. The compound’s CAS No. 825607-30-5 is frequently searched in academic databases, reflecting its relevance in medicinal chemistry and biochemical assays.

Another area of interest is the compound’s potential role in central nervous system (CNS) research. The piperazine scaffold is a common feature in many CNS-active drugs, and its incorporation into 1-4-(4-chlorobenzenesulfonyl)piperazine-1-carbonylazepane raises questions about its blood-brain barrier permeability. This aligns with current searches for neurotherapeutic agents and blood-brain barrier penetrants, making the compound a subject of ongoing investigation.

Environmental and green chemistry considerations are also pivotal in the discussion of this compound. Researchers are increasingly focused on sustainable synthesis routes for sulfonamide-based molecules, including 1-4-(4-chlorobenzenesulfonyl)piperazine-1-carbonylazepane. Questions about its biodegradability and eco-toxicity are frequently raised, reflecting the broader shift toward environmentally friendly drug development.

In summary, 1-4-(4-chlorobenzenesulfonyl)piperazine-1-carbonylazepane (CAS No. 825607-30-5) represents a multifaceted compound with applications spanning drug discovery, enzyme inhibition, and CNS research. Its structural features and potential therapeutic relevance make it a valuable subject for both academic and industrial research, particularly in the context of emerging trends like precision medicine and sustainable chemistry.